16alpha-Hydroxydehydrotrametenolic acid
16alpha-Hydroxydehydrotrametenolic acid
Brand Name:
Vulcanchem
CAS No.:
176390-66-2
VCID:
VC0149905
InChI:
InChI=1S/C30H46O4/c1-18(2)9-8-10-19(26(33)34)25-22(31)17-30(7)21-11-12-23-27(3,4)24(32)14-15-28(23,5)20(21)13-16-29(25,30)6/h9,11,13,19,22-25,31-32H,8,10,12,14-17H2,1-7H3,(H,33,34)/t19-,22-,23+,24+,25+,28-,29-,30+/m1/s1
SMILES:
CC(=CCCC(C1C(CC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)O)C)C)C)O)C(=O)O)C
Molecular Formula:
C30H46O4
Molecular Weight:
470.7 g/mol
16alpha-Hydroxydehydrotrametenolic acid
CAS No.: 176390-66-2
Reference Standards
VCID: VC0149905
Molecular Formula: C30H46O4
Molecular Weight: 470.7 g/mol
| CAS No. | 176390-66-2 |
|---|---|
| Product Name | 16alpha-Hydroxydehydrotrametenolic acid |
| Molecular Formula | C30H46O4 |
| Molecular Weight | 470.7 g/mol |
| IUPAC Name | (2R)-2-[(3S,5R,10S,13R,14R,16R,17R)-3,16-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid |
| Standard InChI | InChI=1S/C30H46O4/c1-18(2)9-8-10-19(26(33)34)25-22(31)17-30(7)21-11-12-23-27(3,4)24(32)14-15-28(23,5)20(21)13-16-29(25,30)6/h9,11,13,19,22-25,31-32H,8,10,12,14-17H2,1-7H3,(H,33,34)/t19-,22-,23+,24+,25+,28-,29-,30+/m1/s1 |
| Standard InChIKey | XSLKAKROJKMHIT-WIUKAADNSA-N |
| Isomeric SMILES | CC(=CCC[C@H]([C@H]1[C@@H](C[C@@]2([C@@]1(CC=C3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C)C)O)C(=O)O)C |
| SMILES | CC(=CCCC(C1C(CC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)O)C)C)C)O)C(=O)O)C |
| Canonical SMILES | CC(=CCCC(C1C(CC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)O)C)C)C)O)C(=O)O)C |
| PubChem Compound | 10743008 |
| Last Modified | Nov 11 2021 |
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